Cas no 2549033-02-3 (N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide)

• Product Name: N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide
• CAS No: 2549033-02-3
• MF: C₁₅H₁₇ClN₄O
• MW: 304.774681806564
• CID: 5314469
• PubChem ID: 154884051
• Update Time: 2025-05-22

N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinecarboxamide
• N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide
• AKOS039918635
• F6677-2447
• 2549033-02-3

• Inchi： 1S/C15H17ClN4O/c1-11-6-17-20(7-11)10-12-8-19(9-12)15(21)18-14-5-3-2-4-13(14)16/h2-7,12H,8-10H2,1H3,(H,18,21)
• InChI Key： GBJMLJWTKGAYJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(N1CC(CN2C=C(C)C=N2)C1)=O

Computed Properties

• Exact Mass: 304.1090889g/mol
• Monoisotopic Mass: 304.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 522.2±46.0 °C(Predicted)
• pka: 12.02±0.70(Predicted)

Additional information on N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide

N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide (CAS No. 2549033-02-3): A Comprehensive Overview

N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide (CAS No. 2549033-02-3) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This molecule features a unique structural framework combining an azetidine ring with a chlorophenyl group and a methylpyrazole moiety, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological targets, given its distinct chemical architecture.

The compound's molecular formula is C₁₅H₁₇ClN₄O, with a molecular weight of 304.78 g/mol. Its structure includes a carboxamide linkage, which is a common pharmacophore in drug design due to its ability to form hydrogen bonds with biological targets. The presence of the 2-chlorophenyl group enhances its lipophilicity, potentially improving membrane permeability, while the 4-methyl-1H-pyrazol-1-yl moiety may contribute to binding affinity and selectivity. These features make N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide a versatile scaffold for further chemical modifications.

Recent studies have explored the potential of azetidine-containing compounds in addressing unmet medical needs, particularly in the fields of inflammation and metabolic disorders. The compound's structural similarity to known bioactive molecules has led to speculation about its possible applications in kinase inhibition or G-protein-coupled receptor (GPCR) modulation. With the growing demand for novel small-molecule therapeutics, CAS 2549033-02-3 represents an interesting subject for further investigation in drug discovery programs.

The synthesis of N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide typically involves multi-step organic transformations, starting from readily available building blocks. Key steps often include the formation of the azetidine ring, followed by introduction of the pyrazole and chlorophenyl substituents. Researchers have developed various synthetic routes to optimize yield and purity, with particular attention to the stereochemistry of the final product, as this can significantly impact biological activity.

In the context of current pharmaceutical trends, this compound aligns with the industry's focus on heterocyclic compounds and small molecule drug discovery. The azetidine ring, in particular, has gained prominence as a valuable bioisostere for saturated heterocycles, offering improved metabolic stability and pharmacokinetic properties compared to larger ring systems. This makes CAS 2549033-02-3 particularly relevant to researchers working on next-generation therapeutics.

From a commercial perspective, N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide is primarily available as a research chemical for laboratory use. Suppliers typically offer it in milligram to gram quantities, with purity levels exceeding 95% for most research applications. The compound's stability under standard laboratory conditions makes it suitable for various experimental protocols, though proper storage in cool, dry environments is recommended to maintain its integrity over time.

Analytical characterization of 2549033-02-3 typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm the compound's identity and purity, essential for reliable research outcomes. Recent advances in analytical instrumentation have enabled more detailed structural elucidation of such complex molecules, facilitating their development as potential therapeutic agents.

The safety profile of N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide is an important consideration for researchers. While comprehensive toxicological data may be limited for this specific compound, standard laboratory safety precautions should be observed when handling it, including the use of personal protective equipment and proper ventilation. Material Safety Data Sheets (MSDS) provided by suppliers offer essential guidance for safe handling and disposal procedures.

Looking ahead, the future research directions for CAS 2549033-02-3 may include structure-activity relationship (SAR) studies to optimize its pharmacological properties, formulation development for potential therapeutic use, and investigation of its mechanism of action at the molecular level. The compound's unique structural features position it as a valuable tool for medicinal chemistry research and a potential starting point for the development of novel therapeutic agents.

In conclusion, N-(2-chlorophenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide (CAS No. 2549033-02-3) represents an intriguing chemical entity with significant potential in pharmaceutical research. Its distinctive molecular architecture, combining multiple pharmacologically relevant motifs, makes it a subject of considerable scientific interest. As research continues to explore the therapeutic potential of azetidine-containing compounds, this particular molecule may emerge as an important player in the development of new treatment modalities for various health conditions.